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Introduction
The Mixed Lineage Leukemia (MLL) gene, KMT2A, is a critical regulator of gene expression,

particularly during development and hematopoiesis.[1] Chromosomal translocations involving

the MLL1 gene are frequently observed in aggressive forms of acute leukemia.[1] The protein

product, MLL1, is a histone H3 lysine 4 (H3K4) methyltransferase, an enzyme that plays a

crucial role in epigenetic regulation.[1] MLL1's catalytic activity is dependent on its interaction

with a core complex of proteins, including WDR5, RbBP5, Ash2L, and DPY-30. The interaction

between MLL1 and WDR5 is essential for the methyltransferase activity of the MLL1 complex.

[2]

MM-401 is a highly potent and selective chemical probe that targets the MLL1-WDR5 protein-

protein interaction.[2] By disrupting this interaction, MM-401 effectively inhibits the histone

methyltransferase activity of MLL1.[3] This technical guide provides a comprehensive overview

of MM-401, including its biochemical and cellular activities, selectivity profile, and detailed

protocols for its use as a chemical probe in MLL1 research.

Data Presentation
The following tables summarize the quantitative data for MM-401 and its negative control

enantiomer, MM-NC-401.
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Table 1: Biochemical Activity of MM-401

Compound Target Assay IC50 Ki Reference

MM-401
MLL1-WDR5

Interaction

Fluorescence

Polarization
0.9 nM < 1 nM [3]

MM-401
MLL1 HMT

Activity

In vitro HMT

Assay
0.32 µM - [3]

MM-NC-401
WDR5

Binding
Not Specified > 100 µM > 10 µM

Table 2: Cellular Activity of MM-401 in MLL-Rearranged Leukemia Cell Lines

Cell Line MLL Fusion GI50 (MM-401)
GI50 (MM-NC-
401)

Reference

MV4;11 MLL-AF4 ~10 µM > 50 µM

MOLM13 MLL-AF9 ~15 µM > 50 µM

KOPN8 MLL-ENL ~20 µM > 50 µM

Murine MLL-AF9 MLL-AF9 ~10 µM Minimal Effect

Mechanism of Action and Selectivity
MM-401 functions by specifically disrupting the interaction between MLL1 and WDR5, a key

component of the MLL1 core complex required for its histone methyltransferase (HMT) activity.

[2] This targeted disruption prevents the proper assembly of the MLL1 complex, leading to the

inhibition of H3K4 methylation. Importantly, MM-401 exhibits remarkable selectivity for the

MLL1 complex and does not affect the activity of other MLL family HMTs. This specificity is

attributed to unique regulatory features of the MLL1 complex. The enantiomer of MM-401, MM-

NC-401, serves as an excellent negative control as it shows no detectable binding to WDR5

and has no inhibitory effect on MLL1 activity.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the MLL1 signaling pathway, the mechanism of action of MM-
401, and a general experimental workflow for its use as a chemical probe.
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Caption: MLL1 signaling pathway and the inhibitory action of MM-401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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